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Compound of Interest

Compound Name: Biotin-PEG11-Amine

Cat. No.: B2622838

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the use of Biotin-PEG11-Amine in
conjunction with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) for the biotinylation of
proteins, antibodies, and surfaces bearing carboxyl functional groups. The protocols outlined
below are intended as a starting point for optimization in your specific application.

Introduction

Biotin-PEG11-Amine is a high-purity, water-soluble biotinylation reagent containing a primary
amine and a long, flexible polyethylene glycol (PEG) spacer arm (11 PEG units).[1][2] This
hydrophilic spacer enhances the solubility of the labeled molecule and minimizes steric
hindrance, thereby improving the accessibility of the biotin moiety for binding to avidin or
streptavidin.[2] The terminal primary amine group allows for its covalent conjugation to carboxyl
groups on target molecules through the action of a carbodiimide crosslinker, most commonly
EDC.[1][3]

EDC is a zero-length crosslinker that activates carboxyl groups to form a highly reactive O-
acylisourea intermediate. This intermediate can then react with a primary amine, such as the
one on Biotin-PEG11-Amine, to form a stable amide bond. The reaction is typically performed
in a two-step process, often with the addition of N-hydroxysuccinimide (NHS) or its water-
soluble analog, sulfo-NHS, to improve the efficiency and stability of the amine-reactive
intermediate.
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Reaction Mechanism and Workflow

The EDC-mediated coupling of Biotin-PEG11-Amine to a carboxyl-containing molecule
proceeds in two main stages: activation of the carboxyl group followed by nucleophilic attack by

the primary amine of the biotinylation reagent.
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Start: Carboxyl-containing
Protein/Surface

Buffer Exchange into
Amine-free, Carboxyl-free Buffer
(e.g., MES Buffer, pH 4.5-6.0)

:

Prepare fresh solutions of
EDC, (S)NHS, and
Biotin-PEG11-Amine

:

Activation Step:
Add EDC and (S)NHS to protein.
Incubate for 15-30 min at RT.

:

Optional: Adjust pH to 7.0-8.5
with a suitable buffer
(e.g., PBS)

Quench Reaction with
an amine-containing buffer
(e.g., Tris, Glycine, or Hydroxylamine)

:

Purify Biotinylated Product
(Dialysis or Desalting Column)
to remove excess reagents

:

Characterize the Biotinylated Product
(e.g., HABA assay, SDS-PAGE,
Mass Spectrometry)

End: Purified Biotinylated
Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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